Cas no 804426-08-2 (3H-Purine-2,6-diamine,3-methyl-)

804426-08-2 structure
Product name:3H-Purine-2,6-diamine,3-methyl-
3H-Purine-2,6-diamine,3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Purine-2,6-diamine,3-methyl-
- 804426-08-2
- DTXSID901301280
- 3H-Purine-2,6-diamine, 3-methyl-
- SCHEMBL2948983
-
- Inchi: InChI=1S/C6H8N6/c1-12-5-3(9-2-10-5)4(7)11-6(12)8/h2H,1H3,(H,9,10)(H3,7,8,11)
- InChI Key: QPSZUZITXFUFGD-UHFFFAOYSA-N
- SMILES: CN1C2=C(C(=NC1=N)N)NC=N2
Computed Properties
- Exact Mass: 164.081
- Monoisotopic Mass: 164.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: -0.8
- Topological Polar Surface Area: 95.6A^2
- Surface Charge: 0
3H-Purine-2,6-diamine,3-methyl- Related Literature
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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3. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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